Cas no 4416-57-3 (Testololactone)

Testololactone structure

Product Name:Testololactone

CAS No:4416-57-3

MF:C₁₉H₂₆O₃

MW:302.40800

CID:330426

PubChem ID:160753

Update Time:2024-10-29

Testololactone Chemical and Physical Properties

Names and Identifiers

- 2H-Phenanthro[2,1-b]pyran-2,8(4bH)-dione,3,4,4a,5,6,9,10,10a,10b,11,12,12a-dodecahydro-10a,12a-dimethyl-,(4aS,4bR,10aR,10bS,12aS)-
- Testololactone
- 17a-Oxa-D-homoandrost-4-ene-3,17-dione
- 2H-Phenanthro[2,1-b]pyran-2,8(4bH)-dione,3,4,4a,5,6,9,10,10a,10b,11,12,12a-dodecahydro-10a,12a-dimethyl-,(4aS,4bR,10aR,10bS,1
- 17a-oxa-D-homo-4-androsten-3,17-dione
- 17A-oxa-D-homo-androst-4-en-3,17-dion
- 17a-oxa-D-homo-androst-4-ene-3,17-dione
- 17a-Oxa-D-homoandrosta-4-ene-3,17-dione
- D-Homo-17a-oxaandrost-4-ene-3,17-dione
- 3-oxo-13,17-secoandrost-4-eno-17,13alpha-lactone
- D-homo-17alpha-Oxaandrost-4-ene-3,17-dione
- 2H-PHENANTHRO(2,1-B)PYRAN-2,8(4BH)-DIONE, 3,4,4A,5,6,9,10,10A,10B,11,12,12A-DODECAHYDRO-10A,12A-DIMETHYL-, (4AS,4BR,10AR,10BS,12AS)-
- DA-58431
- SCHEMBL1331106
- 17alpha-oxo-D-homoandrost-4-ene-3,17-dione
- (4aS,4bR,10aR,10bS,12aS)-10a,12a-Dimethyl-4,4a,4b,5,6,9,10,10a,10b,11,12,12a-dodecahydro-2H-naphtho[2,1-f]chromene-2,8(3H)-dione
- (4aS,4bR,10aR,10bS,12aS)-10a,12a-dimethyl-3,4,4a,5,6,9,10,10a,10b,11,12,12a-dodecahydro-2H-naphtho[2,1-f]chromene-2,8(4bH)-dione
- HY-137931
- TLL
- 3-Oxo-13,17-secoandrost-4-ene-17,13alpha-lactone
- BDBM91714
- CHEBI:18084
- (4aS,4bR,10aR,10bS,12aS)-10a,12a-dimethyl-4,4a,4b,5,6,9,10,10b,11,12-decahydro-3H-naphtho[2,1-f]chromene-2,8-dione
- Q27102810
- Testolactone, 3
- 13,17-Secoandrost-4-en-17-oic acid, 13-hydroxy-3-oxo-, delta-lactone
- (4AS,4BR,10AR,10BS,12AS)-3,4,4A,5,6,9,10,10A,10B,11,12,12A-DODECAHYDRO-10A,12A-DIMETHYL-2H-PHENANTHRO(2,1-B)PYRAN-2,8(4BH)-DIONE
- Hydrotestolactone
- UNII-3RQL9VE1NB
- 13-Hydroxy-3-oxo-13,17-secoandrost-4-en-17-oic Acid delta-Lactone
- 3RQL9VE1NB
- CS-0143011
- 2H-PHENANTHRO(2,1-B)PYRAN-2,8(4BH)-DIONE, 3,4,4A,5,6,9,10,10A,10B,11,12,12A-DODECAHYDRO-10A,12A-DIMETHYL-, (4AS-(4A.ALPHA.,4B.BETA.,10A.BETA.,10B.ALPHA.,12A.BETA.))-
- 4416-57-3
- LMST02020061
- C04676
- 13,17-Secoandrost-4-en-17-oic acid, 13-hydroxy-3-oxo-, .delta.-lactone
- Inchi： InChI=1S/C19H26O3/c1-18-9-7-13(20)11-12(18)3-4-14-15(18)8-10-19(2)16(14)5-6-17(21)22-19/h11,14-16H,3-10H2,1-2H3/t14-,15+,16+,18+,19+/m1/s1
- InChI Key： CNIXJDVUMXTEKX-DZBHQSCQSA-N
- SMILES： O1C(CC[C@]2([H])[C@]1(C)CC[C@]1([H])[C@@]3(C)CCC(C=C3CC[C@]12[H])=O)=O

Computed Properties

Exact Mass: 302.18800
Monoisotopic Mass: 302.188195
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 0
Complexity: 563
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4
XLogP3: 2.8

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 478.2±45.0 °C at 760 mmHg
Flash Point: 211.2±28.8 °C
Refractive Index: 1.549
PSA: 43.37000
LogP: 3.81390
Vapor Pressure: 0.0±1.2 mmHg at 25°C

Testololactone Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Testololactone Pricemore >>

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Testololactone Production Method

Production Method 1

68-96-2

4416-57-3

1662-06-2

968-93-4

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide , Water ; 5 d, 24 °C

Reference

: Flexibility of the endogenous progesterone lactonisation pathway in Aspergillus tamarii KITA: transformation of a series of cortical steroid analogues

Hunter, A. Christy; Carragher, Natasha E., Journal of Steroid Biochemistry and Molecular Biology, 2004, 87(4-5), 301-308